4-ethyl-N-{[(2-methyl-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)amino]carbonothioyl}benzamide

• IUPAC Name: 4-ethyl-N-[[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]carbamothioyl]benzamide
• InChI: InChI=1S/C23H20N4O2S/c1-3-15-7-10-16(11-8-15)21(28)27-23(30)25-18-13-17(9-6-14(18)2)22-26-20-19(29-22)5-4-12-24-20/h4-13H,3H2,1-2H3,(H2,25,27,28,30)
• InChI Key: GGWWYOJNHYKROO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)NC(=S)NC2=C(C=CC(=C2)C3=NC4=C(O3)C=CC=N4)C
• Molecular Formula: C23H20N4O2S
• Molecular Weight: 416.5 g/mol

Description

The compound contains several functional groups including an oxazole ring, a pyridine ring, an amine group, and a carbonothioyl group. The oxazole and pyridine rings are heterocyclic compounds that contain nitrogen atoms, which can participate in various chemical reactions.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the oxazole ring could be formed through cyclodehydration of an amino alcohol or from a nitrile and a carboxylic acid.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The oxazole and pyridine rings would contribute to the rigidity of the molecule, while the amine and carbonothioyl groups could participate in hydrogen bonding.

Chemical Reactions Analysis

The compound could undergo various chemical reactions. For example, the amine group could be protonated or alkylated, and the oxazole ring could undergo electrophilic substitution.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of polar functional groups like the amine and carbonothioyl groups would likely make the compound soluble in polar solvents.

Future Directions

The future research directions for this compound would depend on its intended use. If it shows promising biological activity, it could be further optimized and studied in preclinical and clinical trials.